Cas no 155187-65-8 (2-Thiophenecarboxylic acid, 5-[1-(5-nitro-2-thienyl)ethyl]-, methyl ester)

2-Thiophenecarboxylic acid, 5-[1-(5-nitro-2-thienyl)ethyl]-, methyl ester structure
155187-65-8 structure
Product Name:2-Thiophenecarboxylic acid, 5-[1-(5-nitro-2-thienyl)ethyl]-, methyl ester
CAS No:155187-65-8
MF:C12H11NO4S2
MW:297.35004067421
CID:1334088
Update Time:2024-08-18

2-Thiophenecarboxylic acid, 5-[1-(5-nitro-2-thienyl)ethyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 5-[1-(5-nitro-2-thienyl)ethyl]-, methyl ester
    • Inchi: 1S/C12H11NO4S2/c1-7(9-5-6-11(19-9)13(15)16)8-3-4-10(18-8)12(14)17-2/h3-7H,1-2H3
    • InChI Key: ACOKKRPHQYEXFV-UHFFFAOYSA-N
    • SMILES: C1(C(OC)=O)SC(C(C2SC([N+]([O-])=O)=CC=2)C)=CC=1

Computed Properties

  • Exact Mass: 297.01303

Experimental Properties

  • Density: 1.384±0.06 g/cm3(Predicted)
  • Boiling Point: 434.9±45.0 °C(Predicted)
  • PSA: 69.44
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.